(2R)-2-Methyl-3-pyridin-3-ylpropan-1-amine

• IUPAC Name: (2R)-2-methyl-3-pyridin-3-ylpropan-1-amine
• InChI: InChI=1S/C9H14N2/c1-8(6-10)5-9-3-2-4-11-7-9/h2-4,7-8H,5-6,10H2,1H3/t8-/m1/s1
• InChI Key: HWKUGXSNSOEEGF-MRVPVSSYSA-N
• Canonical SMILES: CC(CC1=CN=CC=C1)CN
• Isomeric SMILES: C[C@H](CC1=CN=CC=C1)CN
• Molecular Formula: C9H14N2
• Molecular Weight: 150.22 g/mol

Description

Typically, the description of a chemical compound includes its molecular formula, structural formula, and possibly its common uses or roles in biological systems.

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This often involves retrosynthetic analysis, which is a technique for solving problems in the planning of organic syntheses.

Molecular Structure Analysis

Molecular structure analysis involves understanding the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Tools like X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanisms, the conditions needed for the reactions, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties like solubility, melting point, boiling point, polarity, reactivity, and stability.

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems to exert its effects.

Safety and Hazards

Safety data sheets (SDS) are a common source of information on the safety and hazards associated with a chemical compound. They provide information on the compound’s physical and chemical hazards, health hazards, precautions for safe handling and use, and procedures for dealing with spills or leaks.